Cas no 1049316-96-2 (3-(4-ethoxyphenyl)-6-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}pyridazine)

• Product Name: 3-(4-ethoxyphenyl)-6-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}pyridazine
• CAS No: 1049316-96-2
• MF: C₂₂H₂₆N₄O₃S₂
• MW: 458.596842288971
• CID: 5947898
• PubChem ID: 25839199
• Update Time: 2025-11-06

3-(4-ethoxyphenyl)-6-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxyphenyl)-6-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}pyridazine
• 3-(4-ethoxyphenyl)-6-(4-((5-ethylthiophen-2-yl)sulfonyl)piperazin-1-yl)pyridazine
• 3-(4-ethoxyphenyl)-6-[4-(5-ethylthiophen-2-yl)sulfonylpiperazin-1-yl]pyridazine
• 1049316-96-2
• F5089-0303
• VU0634432-1
• AKOS024496470

• Inchi： 1S/C22H26N4O3S2/c1-3-19-9-12-22(30-19)31(27,28)26-15-13-25(14-16-26)21-11-10-20(23-24-21)17-5-7-18(8-6-17)29-4-2/h5-12H,3-4,13-16H2,1-2H3
• InChI Key： MFWWMLDEAURZEC-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(CC)S1)(N1CCN(C2=CC=C(C3C=CC(=CC=3)OCC)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 458.14463305g/mol
• Monoisotopic Mass: 458.14463305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-(4-ethoxyphenyl)-6-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}pyridazine

Comprehensive Overview of 3-(4-ethoxyphenyl)-6-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}pyridazine (CAS No. 1049316-96-2)

The compound 3-(4-ethoxyphenyl)-6-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}pyridazine (CAS No. 1049316-96-2) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridazine core linked to an ethoxyphenyl group and a sulfonylpiperazine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for small-molecule therapeutics and precision agrochemicals has surged, driving interest in compounds like 3-(4-ethoxyphenyl)-6-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}pyridazine. Its sulfonamide and piperazine functionalities are known to enhance bioavailability and target specificity, making it a subject of intense study in drug discovery pipelines. Additionally, its heterocyclic architecture aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry.

The synthesis of CAS No. 1049316-96-2 involves multi-step organic reactions, including Suzuki coupling and sulfonylation, which are widely discussed in academic and industrial forums. Its physicochemical properties, such as logP and solubility, are critical for optimizing its ADME profile—a frequent search query among pharmacologists. Environmental scientists also explore its biodegradability and ecotoxicology, addressing growing concerns about sustainable chemistry.

From a commercial perspective, 3-(4-ethoxyphenyl)-6-{4-[(5-ethylthiophen-2-yl)sulfonyl]piperazin-1-yl}pyridazine is often compared to lead compounds in oncology and CNS disorders. Its structure-activity relationship (SAR) data is frequently cited in patents, reflecting its industrial relevance. Analytical techniques like HPLC and LC-MS are essential for quality control, a topic heavily searched by lab technicians.

Emerging discussions in AI-driven drug discovery highlight the role of such compounds in virtual screening libraries. The pyridazine scaffold, in particular, is flagged by machine learning models as a privileged structure for targeted therapy. This aligns with the broader shift toward personalized medicine, a dominant theme in healthcare SEO trends.

In summary, CAS No. 1049316-96-2 represents a convergence of cutting-edge chemistry and applied life sciences. Its versatility underscores its value in both academic research and industrial R&D, while its nomenclature serves as a benchmark for complex IUPAC naming conventions. As the scientific community prioritizes green synthesis and computational chemistry, this compound is poised to remain a focal point in interdisciplinary studies.